Cas no 114344-60-4 (2-amino-3-bromo-benzonitrile)
2-amino-3-bromo-benzonitrile structure
Product Name:2-amino-3-bromo-benzonitrile
CAS No:114344-60-4
MF:C7H5BrN2
MW:197.032000303268
MDL:MFCD05670539
CID:1011086
PubChem ID:4564338
Update Time:2025-04-20
2-amino-3-bromo-benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-bromobenzonitrile
- 2-amino-3-bromo-benzonitrile
- 2-Bromo-6-cyanoaniline
- 3-bromoanthranilonitrile
- 2-Bromo-6-cyanoaniline, 3-Bromoanthranilonitrile
- Benzonitrile, 2-amino-3-bromo-
- RTIWACSVMFUEBF-UHFFFAOYSA-N
- STL556632
- BBL102824
- 2375AA
- OR17500
- CM12902
- AS05772
- FCH1122630
- TRA0048589
- SY004372
- AX8174024
- AB0061428
- DB-0
- AB1000095
- ST
- A894210
- 114344-60-4
- MFCD05670539
- DTXSID60404303
- CS-0028250
- AU-004/43502121
- 2-bromo-6-cyanoaniline;
- AC-28625
- SCHEMBL247549
- AMY5849
- AKOS015891535
- PS-3955
- DB-012776
- DS-2212
-
- MDL： MFCD05670539
- Inchi： 1S/C7H5BrN2/c8-6-3-1-2-5(4-9)7(6)10/h1-3H,10H2
- InChI Key： RTIWACSVMFUEBF-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C#N)=C1N
Computed Properties
- Exact Mass: 195.96400
- Monoisotopic Mass: 195.96361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 49.8
Experimental Properties
- Density: 1.68±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 119-120 ºC
- Boiling Point: 289.5±25.0 ºC (760 Torr),
- Flash Point: 128.9±23.2 ºC,
- Solubility: Very slightly soluble (0.28 g/l) (25 º C),
- PSA: 49.81000
- LogP: 2.48418
2-amino-3-bromo-benzonitrile Security Information
- Hazardous Material transportation number：3439
- HazardClass：6.1
- PackingGroup：Ⅲ
2-amino-3-bromo-benzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-amino-3-bromo-benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A576835-50mg |
2-Amino-3-bromobenzonitrile |
114344-60-4 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A576835-100mg |
2-Amino-3-bromobenzonitrile |
114344-60-4 | 100mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A576835-500mg |
2-Amino-3-bromobenzonitrile |
114344-60-4 | 500mg |
$ 135.00 | 2022-06-08 | ||
| Chemenu | CM118117-5g |
2-Amino-3-bromobenzonitrile |
114344-60-4 | 95+% | 5g |
$262 | 2021-06-17 | |
| Chemenu | CM118117-10g |
2-Amino-3-bromobenzonitrile |
114344-60-4 | 95+% | 10g |
$421 | 2021-06-17 | |
| Chemenu | CM118117-25g |
2-Amino-3-bromobenzonitrile |
114344-60-4 | 95+% | 25g |
$804 | 2021-06-17 | |
| Alichem | A019000259-5g |
2-Amino-3-bromobenzonitrile |
114344-60-4 | 98% | 5g |
$221.83 | 2023-09-04 | |
| Alichem | A019000259-10g |
2-Amino-3-bromobenzonitrile |
114344-60-4 | 98% | 10g |
$356.57 | 2023-09-04 | |
| Alichem | A019000259-25g |
2-Amino-3-bromobenzonitrile |
114344-60-4 | 98% | 25g |
$681.47 | 2023-09-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GN794-20g |
2-amino-3-bromo-benzonitrile |
114344-60-4 | 98% | 20g |
1271.0CNY | 2021-07-10 |
2-amino-3-bromo-benzonitrile Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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